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Compound of Interest

Compound Name:
Dansyl-L-leucine

cyclohexylammonium salt

CAS No.: 42954-58-5

Cat. No.: B1456577

Get Quote

As a preferred source for laboratory safety and chemical handling, this guide provides drug

development professionals and analytical scientists with authoritative, step-by-step procedures

for the handling, experimental utilization, and disposal of Dansyl-L-leucine
cyclohexylammonium salt.

Operational Context & Chemical Profile
Dansyl-L-leucine cyclohexylammonium salt is a highly sensitive fluorogenic amino acid

derivative utilized extensively in proteomics research and High-Performance Liquid

Chromatography (HPLC) for the identification and quantification of amino acids[1].

Causality in Chemical Design: The compound is supplied as a cyclohexylammonium salt rather

than a free acid. The free sulfonic/carboxylic acids of dansyl derivatives can be hygroscopic

and chemically unstable over time. The amine salt formulation enhances crystalline stability,

standardizes the molecular weight for precise quantitative calibration, and significantly

improves solubility in the organic mobile phases required for chromatography.
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Physicochemical & Hazard Properties
Property Value Operational Implication

Chemical Name
Dansyl-L-leucine

cyclohexylammonium salt

Defines structural behavior

(fluorophore + amine salt).

CAS Number 42954-58-5
Primary identifier for inventory

and SDS tracking.

Molecular Formula C₁₈H₂₄N₂O₄S · C₆H₁₃N
Contains nitrogen and sulfur;

dictates incineration needs.

Molecular Weight 463.63 g/mol
Critical for accurate standard

curve preparation.

Appearance White to off-white powder

Fine powder poses an

inhalation and contamination

risk.

Solubility Acetonitrile (MeCN), Methanol
Requires flammable organic

solvents for dissolution.

Hazard Class Not fully investigated
Must be treated as hazardous

organic chemical waste[2].

Experimental Workflow: Standard Preparation &
Analysis
To ensure self-validating precision and safety, follow this standardized methodology for

preparing Dansyl-L-leucine standards for HPLC analysis.

Step-by-Step Methodology:

Thermal Equilibration: Allow the sealed vial of Dansyl-L-leucine cyclohexylammonium
salt to reach room temperature inside a desiccator.

Causality: Opening a cold vial introduces atmospheric moisture, which degrades the

fluorophore and causes inaccurate microbalance weighing.
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Gravimetric Measurement: Accurately weigh 1.0 mg of the powder using an analytical

microbalance. Use anti-static weighing boats to prevent the fine powder from dispersing.

Primary Dissolution: Dissolve the powder in 1.0 mL of HPLC-grade Acetonitrile (MeCN) to

yield a 1 mg/mL stock solution.

Causality: MeCN ensures complete dissociation of the cyclohexylammonium salt while

remaining compatible with standard reversed-phase HPLC mobile phases[3].

Serial Dilution: Dilute the stock solution using a mobile phase mixture (e.g., Water/MeCN

buffered with 0.1% Phosphoric acid) to your working concentrations (typically 10–100

µg/mL).

Chromatographic Analysis: Inject the standards into the HPLC system utilizing a UV-Vis or

Fluorescence detector.

Workflow & Waste Segregation Logic
The following diagram illustrates the logical relationship between the experimental workflow

and the required waste segregation pathways.
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Experimental workflow and waste segregation logic for Dansyl-L-leucine salt.

Proper Disposal Procedures
While the pure Dansyl-L-leucine cyclohexylammonium salt is not explicitly listed as a highly

toxic substance, its toxicological properties are not fully investigated, and it must never be

emptied into drains[2]. Furthermore, its use in analytical chemistry inherently mixes it with

regulated hazardous solvents.

Step-by-Step Waste Management Protocol:
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Solid Waste Segregation:

Collect all empty reagent vials, contaminated weighing boats, and pipette tips.

Place them into a designated, puncture-resistant solid chemical waste container.

Causality: Segregating solid waste from liquid waste prevents unexpected chemical

reactions and drastically reduces the volumetric cost of hazardous liquid waste disposal.

Liquid Waste Accumulation (HPLC Effluent):

Route the HPLC system effluent directly into a clearly labeled "Flammable Liquid Waste"

carboy.

Ensure the container is made of High-Density Polyethylene (HDPE), which is compatible

with both MeCN and dilute phosphoric acid buffers[3].

Causality: Storing acidic organic waste in incompatible containers (like certain low-grade

plastics or metals) can lead to container degradation, leaks, and laboratory fires.

Regulatory Labeling & EPA Classification:

Label the liquid waste container with its exact constituents: e.g., "Acetonitrile (40%), Water

(59%), Phosphoric Acid (<1%), Dansyl-L-leucine cyclohexylammonium salt (Trace)."

Assign the EPA Hazardous Waste Code D001 (Ignitable) due to the high concentration of

flammable Acetonitrile[4].

Final Disposal Execution:

Transfer sealed, properly labeled containers to your facility's central hazardous waste

accumulation area.

Entrust final disposal to a licensed environmental waste contractor for high-temperature

incineration, which safely destroys the fluorophore and the amine salt without

environmental release[2].
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Spill Response & Emergency Protocols
In the event of a powder spill during standard preparation, immediate and correct action is

required to prevent widespread laboratory contamination.

Causality: Dansyl-L-leucine is a fine, lightweight powder. Using a dry brush or broom will

aerosolize the particles, leading to dangerous inhalation exposure and contaminating

surrounding analytical equipment with a highly sensitive fluorescent dye.

Protocol:

Don appropriate Personal Protective Equipment (PPE): nitrile gloves, safety goggles, and

a lab coat[2].

Dampen a laboratory spill pad with water or a mild solvent (e.g., 70% ethanol) to suppress

dust generation.

Gently wipe the spill from the outside perimeter moving inward.

Place all contaminated wipes and gloves into the solid hazardous waste container.

Wash the affected surface thoroughly with soap and water to remove any residual

fluorophore[2].

References
[3]Title: HPLC Method for Dansyl Amino Acids on Newcrom R1 | Source: SIELC

Technologies | URL:[Link]

[4]Title: Consolidated List of Chemicals Subject to EPCRA, CERCLA and Section 112(r) |

Source: Environmental Protection Agency (EPA) | URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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